(5E)-5-(3-Ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-3-[(Z)-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]cyclohex-3-ene-1-carboxamide

• Molecular Formula: C22H23N3O2S3
• Molecular Weight: 457.6 g/mol
• IUPAC Name: (5E)-3-[(Z)-(3-ethyl-1,3-benzothiazol-2-ylidene)methyl]-5-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C22H23N3O2S3/c1-3-24-16-7-5-6-8-17(16)29-18(24)11-13-9-14(12-15(10-13)20(23)26)19-21(27)25(4-2)22(28)30-19/h5-9,11,15H,3-4,10,12H2,1-2H3,(H2,23,26)/b18-11-,19-14-
• InChI Key: KNQIPOCPLZBUAU-RPCNFCPDSA-N
• Isomeric SMILES: CCN\1C2=CC=CC=C2S/C1=C\C3=C/C(=C/4\C(=O)N(C(=S)S4)CC)/CC(C3)C(=O)N
• Canonical SMILES: CCN1C2=CC=CC=C2SC1=CC3=CC(=C4C(=O)N(C(=S)S4)CC)CC(C3)C(=O)N

Description

This compound is a structurally complex heterocyclic molecule featuring a cyclohexene core substituted with two distinct moieties: a 3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene group and a (Z)-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl substituent.

Biological Activity

The compound known as (5E)-5-(3-Ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-3-[(Z)-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]cyclohex-3-ene-1-carboxamide (CAS No. 54118-08-0) is a synthetic derivative belonging to the thiazolidine family. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in anti-cancer and antimicrobial applications.

Molecular Formula: C22H23N3O2S3
Molecular Weight: 457.63 g/mol
Structure: The compound features a complex structure with multiple functional groups, including thiazolidine and benzothiazole moieties, which are known for their biological significance.

Anticancer Activity

Recent studies have highlighted the anticancer properties of thiazolidine derivatives. For instance, compounds similar to the one have been shown to induce apoptosis in cancer cell lines such as HeLa cells through both extrinsic and intrinsic pathways. This suggests that the compound may exert its effects by triggering programmed cell death, which is a critical mechanism in cancer therapy .

Antimicrobial Activity

The antimicrobial potential of thiazolidine derivatives has been well-documented. For example, certain derivatives have demonstrated significant antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Staphylococcus epidermidis, with minimum inhibitory concentration (MIC) values ranging from 16–32 mg/ml . This indicates that the compound could be effective in treating infections caused by these pathogens.

Enzymatic Inhibition

The compound's structural features suggest it may interact with various enzymes. Studies on related thiazolidine compounds have shown inhibition of key enzymes involved in cancer progression and microbial resistance. For instance, some derivatives have been tested against serine proteases and other enzymatic targets relevant to viral infections, highlighting their potential as therapeutic agents .

Study 1: Anticancer Mechanism

In a study focusing on thiazolidine derivatives, it was found that specific compounds were able to inhibit cell growth in various tumor cell lines. The most active compounds showed IC50 values in the low micromolar range, indicating strong cytotoxic effects against cancer cells .

Study 2: Antimicrobial Efficacy

Another study evaluated the antibacterial activity of thiazolidine derivatives against a panel of bacterial strains. The results indicated that certain modifications to the thiazolidine structure could enhance antibacterial potency, suggesting a structure-activity relationship that could guide future drug design efforts .

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	Induction of apoptosis in HeLa cells
Antimicrobial	Effective against Staphylococcus aureus (MIC 16–32 mg/ml)
Enzymatic Inhibition	Inhibition of serine proteases and other enzymes

Comparison with Similar Compounds

Research Findings and Data Gaps

Crystallographic and Computational Insights

• Crystal structures of related compounds (e.g., ) reveal planar thiazolidinone rings and non-coplanar benzylidene substituents, which influence π-π stacking interactions. The target compound’s cyclohexene ring may introduce conformational rigidity, altering packing behavior.

Preparation Methods

Synthesis of 3-Ethyl-4-oxo-2-thioxo-1,3-thiazolidine Intermediate

The key thiazolidinone intermediate is synthesized via cyclocondensation involving:

• Reaction of α-haloketones or α-chloroacetyl chlorides with thiourea derivatives or alkyl/aryl-substituted thioureas .
• This step often occurs in polar aprotic solvents such as dry acetone or acetonitrile, or under solvent-free conditions with ionic liquids (e.g., 1-butyl-3-methylimidazolium tetrafluoroborate) to enhance yield and environmental compatibility.

A representative reaction scheme is:

Step	Reagents	Conditions	Product
1	α-haloketone + thiourea	Dry acetone, reflux or RT	3-substituted thiazolidin-4-one
2	Purification	Crystallization or chromatography	Pure thiazolidinone derivative

This method yields the 3-ethyl-4-oxo-2-thioxo-1,3-thiazolidine ring system with high purity and yield.

Synthesis of 3-Ethyl-1,3-benzothiazole Fragment

The benzothiazole moiety is prepared through:

• Cyclization of o-aminothiophenols with suitable aldehydes or acid derivatives.
• Alkylation to introduce the ethyl substituent at the nitrogen or carbon position.
• This reaction typically uses acidic or Lewis acid catalysts under mild heating in solvents like ethanol or dichloromethane.

Coupling to Form the Final Compound

The final compound is synthesized by:

• Condensation of the thiazolidinone intermediate and benzothiazole derivative with a cyclohexene carboxamide precursor.
• This involves Knoevenagel-type condensation or Michael addition reactions, often catalyzed by organic bases such as triethylamine.
• The reaction is performed in mixed solvents like ethanol/water or chloroform at ambient or reflux temperatures to control stereoselectivity, favoring (5E) and (3Z) configurations.

Step	Reagents	Catalyst/Conditions	Outcome
1	Thiazolidinone + benzothiazole + cyclohexene carboxamide	Triethylamine, EtOH/H2O, reflux or RT	Formation of (5E)-(3Z) isomeric product

Alternative and Green Synthesis Approaches

• One-pot multicomponent reactions combining cysteamine hydrochloride, nitroalkenes, aromatic aldehydes, and dimedone have been reported to efficiently generate related thiazolidine derivatives in aqueous or ethanol media, enhancing sustainability and operational simplicity.
• Use of microwave irradiation and ionic liquids has been explored to reduce reaction times and improve yields, particularly for cyclization steps.

Research Findings and Reaction Optimization

• The choice of catalyst critically affects yield and stereoselectivity. Triethylamine and scandium(III) triflate have been identified as effective catalysts for condensation and cyclization steps, respectively.
• Solvent effects are significant; polar protic solvents (methanol, ethanol) favor cleaner reactions and better yields compared to aprotic solvents without catalysts.
• Reaction temperature and time optimization have shown that refluxing for 5–7 hours typically maximizes product formation without decomposition.
• Enantioselective synthesis routes using chiral aziridines and Lewis acid catalysis have been developed for related thiazolidine derivatives, suggesting potential for stereocontrolled synthesis of this compound.

Summary Data Table of Preparation Methods

Preparation Step	Reagents/Intermediates	Catalyst/Conditions	Yield (%)	Notes
Thiazolidinone ring formation	α-haloketones + thiourea derivatives	Dry acetone or ionic liquids, reflux or RT	75–90	High purity; solvent-free possible
Benzothiazole synthesis	o-Aminothiophenol + aldehydes	Acid catalyst, EtOH, mild heating	70–85	Ethyl substituent introduced via alkylation
Condensation to final compound	Thiazolidinone + benzothiazole + cyclohexene carboxamide	Triethylamine, EtOH/H2O, reflux or RT	65–80	Stereoselective (5E, 3Z) isomers favored
Alternative one-pot synthesis	Cysteamine hydrochloride + nitroalkenes + aldehydes + dimedone	EtOH/H2O, triethylamine, ambient temp	60–75	Greener, operationally simple

Q & A

Basic: What are the optimized synthetic routes for this compound, and how can reaction yields be improved?

Methodological Answer:
The synthesis typically involves multi-step organic reactions, including:

• Condensation reactions to form the thiazolidinone core, often using aldehydes and thiourea derivatives under reflux conditions with acetic acid and sodium acetate as catalysts .
• Substitution reactions to introduce ethyl and benzothiazole groups, requiring careful control of temperature (70–80°C) and solvent systems (e.g., PEG-400 for heterogenous catalysis) .
• Purification via recrystallization (using acetic acid) or column chromatography to achieve >95% purity .
  Yield Optimization:
• Use continuous flow reactors to enhance reaction control and reduce side products .
• Optimize stoichiometry of intermediates (e.g., 1.00 mmol ratios) and employ catalysts like Bleaching Earth Clay (pH 12.5) for selective transformations .

Basic: What in vitro assays are recommended for initial screening of biological activity?

Methodological Answer:

• Kinase Inhibition Assays: Use recombinant protein kinases (e.g., EGFR, VEGFR) with fluorescence-based ADP-Glo™ kits to quantify inhibition .
• Anti-inflammatory Screening: Measure COX-2 or LOX enzyme inhibition via ELISA or spectrophotometric methods (e.g., TMPD oxidation assay) .
• Cytotoxicity Profiling: Employ MTT or resazurin assays on cancer cell lines (e.g., HeLa, MCF-7), with IC₅₀ calculations using nonlinear regression analysis .

Advanced: How can structure-activity relationships (SAR) guide the design of analogs with enhanced bioactivity?

Methodological Answer:

• Substituent Analysis: Compare analogs with variations in the ethyl, benzothiazole, or cyclohexene moieties. For example:
  • Electron-withdrawing groups (e.g., Cl on benzothiazole) enhance kinase inhibition but reduce solubility .
  • Methoxy or ethoxy groups on aromatic rings improve anti-inflammatory activity by modulating hydrophobic interactions .
• Computational Tools: Use molecular docking (AutoDock Vina) to predict binding affinities to targets like EGFR (PDB ID: 1M17). Prioritize analogs with lower predicted binding energies (<-8 kcal/mol) .

Advanced: What strategies resolve contradictions in reported biological data (e.g., varying IC₅₀ values across studies)?

Methodological Answer:

• Orthogonal Assays: Validate kinase inhibition using both biochemical (e.g., radiometric Kinase-Glo®) and cellular (Western blot for phosphorylated targets) assays .
• Solubility Correction: Account for DMSO solvent effects by measuring compound aggregation via dynamic light scattering (DLS). Use concentrations below the critical aggregation concentration (CAC) .
• Meta-Analysis: Compare datasets with standardized protocols (e.g., fixed ATP concentrations in kinase assays) to minimize variability .

Advanced: How can molecular modeling elucidate interactions with biological targets?

Methodological Answer:

• Molecular Dynamics (MD) Simulations: Simulate ligand-protein complexes (e.g., 100 ns trajectories in GROMACS) to assess stability of key interactions (e.g., hydrogen bonds with kinase catalytic lysine) .
• Binding Free Energy Calculations: Use MM-PBSA/GBSA to quantify contributions of specific residues. For example, the thioxo group often contributes -2.3 kcal/mol to binding via sulfur-mediated van der Waals contacts .
• Pharmacophore Mapping: Identify essential features (e.g., hydrogen bond acceptors at 4.5 Å spacing) using Schrödinger’s Phase .

Basic: What analytical techniques confirm structural integrity and purity?

Methodological Answer:

• NMR Spectroscopy: Assign peaks for diagnostic protons (e.g., vinylidene protons at δ 6.8–7.2 ppm) and verify stereochemistry via NOESY .
• Mass Spectrometry: Use HRMS (ESI-TOF) to confirm molecular ion [M+H]⁺ with <5 ppm error .
• X-ray Crystallography: Resolve crystal structures to validate Z/E configurations of unsaturated bonds (e.g., C5-C6 double bond geometry) .

Advanced: How can reaction intermediates be stabilized during large-scale synthesis?

Methodological Answer:

• Protecting Groups: Temporarily protect reactive sites (e.g., amide groups with Boc) during condensation steps .
• Low-Temperature Quenching: Halt exothermic reactions by rapid cooling (e.g., dry ice/acetone baths) after aldehyde additions .
• In Situ Monitoring: Use FTIR or Raman spectroscopy to track intermediate formation (e.g., C=O stretch at 1680 cm⁻¹) and adjust reagent flow rates dynamically .